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Compound of Interest

tert-Butyl N-(6-
Compound Name:
hydroxyhexyl)carbamate

Cat. No.: B028197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N-
Boc-6-hydroxyhexylamine (tert-butyl N-(6-hydroxyhexyl)carbamate), a key intermediate in
various chemical syntheses. The information presented is intended to support research,
development, and quality control activities.

Core Physical Characteristics

N-Boc-6-hydroxyhexylamine, with the CAS number 75937-12-1, is a bifunctional molecule
containing a Boc-protected amine and a primary alcohol.[1][2] Its physical state at ambient
temperature can vary, being described as both a light yellow oil and a white solid, which is
consistent with its reported melting point range.[3][4]

Quantitative Physical Data

A summary of the key physical properties of N-Boc-6-hydroxyhexylamine is presented in the
table below for easy reference and comparison. It is important to note that some of these
values are predicted and should be confirmed by experimental analysis for critical applications.
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Property Value Source(s)
Molecular Formula C11H23NOs3 [1112]
Molecular Weight 217.31 g/mol [L1112][5]1[6][7]
Appearance Light Yellow Oil / White Solid [31[4]
Melting Point 37-41°C [41[6][8]
Boiling Point 333.8 £ 25.0 °C (Predicted at S6ILE]

760 mmHgQ)
Density 0.987 £ 0.06 g/cm3 (Predicted) [6][8]

N Soluble in dichloromethane
Solubility [9][10]
and ethyl acetate.

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for N-Boc-6-hydroxyhexylamine are not readily available
in the public domain, standard methodologies can be applied to determine its physical
properties.

Melting Point Determination

The melting point of N-Boc-6-hydroxyhexylamine can be determined using a capillary melting
point apparatus.

o Sample Preparation: A small, dry sample of the compound is packed into a capillary tube to a
height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting range.
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» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded as the melting range.

Boiling Point Determination

The boiling point of N-Boc-6-hydroxyhexylamine can be determined using a distillation setup or
a micro boiling point method.

o Apparatus Setup: For a standard distillation, the compound is placed in a round-bottom flask
with a distillation head, condenser, and receiving flask. For a micro method, a small amount
of the liquid is placed in a test tube with an inverted capillary tube.

e Heating: The liquid is heated gently.

o Observation: The temperature at which the vapor pressure of the liquid equals the
atmospheric pressure, and a steady stream of bubbles emerges from the capillary tube
(micro method) or when a constant temperature is observed at the thermometer during
distillation, is recorded as the boiling point. Given the predicted high boiling point, vacuum
distillation may be necessary to prevent decomposition.

Density Determination

The density of liquid N-Boc-6-hydroxyhexylamine can be determined using a pycnometer or a
digital density meter.

e Pycnometer Method:

[¢]

The mass of a clean, dry pycnometer is determined.

o

The pycnometer is filled with the sample, and its mass is measured.

o

The volume of the pycnometer is determined by filling it with a liquid of known density
(e.g., water) and measuring its mass.

o

The density is calculated as the mass of the sample divided by its volume.
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 Digital Density Meter: A small amount of the liquid sample is introduced into the oscillating U-
tube of the density meter, and the instrument directly provides a density reading.

Solubility Assessment

The solubility of N-Boc-6-hydroxyhexylamine in various solvents can be determined
qualitatively and quantitatively.

o Qualitative Assessment: A small amount of the compound is added to a test tube containing
the solvent of interest. The mixture is agitated, and the dissolution is observed at room
temperature and with gentle heating.

o Quantitative Determination: A saturated solution is prepared by adding an excess of the
compound to a known volume of the solvent. The mixture is stirred at a constant temperature
until equilibrium is reached. The undissolved solid is removed by filtration, and the
concentration of the solute in the filtrate is determined by a suitable analytical method (e.g.,
gravimetric analysis after solvent evaporation, or spectroscopic methods).

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected and influence its behavior in various
applications. The following diagram illustrates the logical flow and relationship between the
fundamental and derived physical properties of N-Boc-6-hydroxyhexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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